Cas no 1196152-41-6 (piperidine-3-sulfonyl chloride)

• Product Name: piperidine-3-sulfonyl chloride
• CAS No: 1196152-41-6
• MF: C₅H₁₀ClNO₂S
• MW: 183.656399250031
• MDL: MFCD13190151
• CID: 2616513
• PubChem ID: 53484533
• Update Time: 2025-06-14

piperidine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• piperidine-3-sulfonyl chloride
• AB69851
• SCHEMBL19975528
• EN300-226229
• 1196152-41-6
• Piperidine-3-sulfonylchloride

• MDL： MFCD13190151
• Inchi： 1S/C5H10ClNO2S/c6-10(8,9)5-2-1-3-7-4-5/h5,7H,1-4H2
• InChI Key： WLUQVAITSLLLAT-UHFFFAOYSA-N
• SMILES： ClS(C1CNCCC1)(=O)=O

Computed Properties

• Exact Mass: 183.0120774g/mol
• Monoisotopic Mass: 183.0120774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 54.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on piperidine-3-sulfonyl chloride

Recent Advances in Piperidine-3-sulfonyl Chloride (CAS: 1196152-41-6) Research and Applications

Piperidine-3-sulfonyl chloride (CAS: 1196152-41-6) is a key intermediate in the synthesis of various biologically active compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its significance in the development of novel therapeutic agents, owing to its versatile reactivity and structural properties. This research brief consolidates the latest findings on the synthesis, applications, and mechanistic insights of piperidine-3-sulfonyl chloride, providing a comprehensive overview for researchers and industry professionals.

One of the most notable advancements in the use of piperidine-3-sulfonyl chloride is its role in the synthesis of sulfonamide derivatives, which are widely recognized for their pharmacological activities. Recent publications have demonstrated its utility in creating potent inhibitors targeting enzymes such as carbonic anhydrases and proteases. For instance, a 2023 study published in the Journal of Medicinal Chemistry detailed the design of sulfonamide-based inhibitors using piperidine-3-sulfonyl chloride as a building block, achieving significant inhibitory activity against cancer-related targets.

In addition to its pharmaceutical applications, piperidine-3-sulfonyl chloride has also been explored in material science. Researchers have utilized its sulfonyl chloride moiety to functionalize polymers and nanoparticles, enhancing their biocompatibility and drug-loading capacity. A recent study in ACS Applied Materials & Interfaces reported the successful modification of graphene oxide with piperidine-3-sulfonyl chloride, resulting in a hybrid material with improved stability and controlled release properties for drug delivery systems.

The synthetic methodologies for piperidine-3-sulfonyl chloride have also seen significant improvements. Recent protocols emphasize greener and more efficient approaches, such as microwave-assisted synthesis and flow chemistry, which reduce reaction times and improve yields. A 2022 publication in Organic Process Research & Development highlighted a scalable, one-pot synthesis method that minimizes waste and maximizes purity, addressing the growing demand for sustainable chemical processes.

Despite these advancements, challenges remain in the large-scale production and handling of piperidine-3-sulfonyl chloride due to its reactivity and potential hazards. Ongoing research focuses on developing safer handling protocols and stabilizing agents to mitigate these risks. Furthermore, computational studies are being employed to predict its reactivity and optimize its use in diverse chemical reactions, as evidenced by recent molecular docking and density functional theory (DFT) analyses.

In conclusion, piperidine-3-sulfonyl chloride continues to be a pivotal compound in chemical biology and drug discovery. Its multifaceted applications, coupled with ongoing innovations in synthesis and safety, underscore its importance in advancing both academic research and industrial applications. Future studies are expected to further elucidate its potential in emerging fields such as targeted therapy and nanotechnology.